Cas no 2580093-82-7 (rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid)
rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid
- EN300-27726391
- 2580093-82-7
- rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid
-
- Inchi: 1S/C16H19NO4/c18-15(19)14-13-7-6-12(8-13)9-17(14)16(20)21-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,18,19)/t12-,13+,14-/m0/s1
- InChI Key: WVAOAMBQJNBWEE-MJBXVCDLSA-N
- SMILES: OC([C@@H]1[C@@H]2CC[C@H](CN1C(=O)OCC1C=CC=CC=1)C2)=O
Computed Properties
- Exact Mass: 289.13140809g/mol
- Monoisotopic Mass: 289.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.8Ų
rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27726391-0.05g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 95.0% | 0.05g |
$1104.0 | 2025-03-19 | |
| Enamine | EN300-27726391-0.1g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 95.0% | 0.1g |
$1157.0 | 2025-03-19 | |
| Enamine | EN300-27726391-0.25g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 95.0% | 0.25g |
$1209.0 | 2025-03-19 | |
| Enamine | EN300-27726391-0.5g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 95.0% | 0.5g |
$1262.0 | 2025-03-19 | |
| Enamine | EN300-27726391-1.0g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 95.0% | 1.0g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-27726391-2.5g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 95.0% | 2.5g |
$2576.0 | 2025-03-19 | |
| Enamine | EN300-27726391-5.0g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 95.0% | 5.0g |
$3812.0 | 2025-03-19 | |
| Enamine | EN300-27726391-10.0g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 95.0% | 10.0g |
$5652.0 | 2025-03-19 | |
| Enamine | EN300-27726391-1g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 1g |
$1315.0 | 2023-09-10 | ||
| Enamine | EN300-27726391-5g |
rac-(1R,2S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid |
2580093-82-7 | 5g |
$3812.0 | 2023-09-10 |
rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid
Rac-(1R,2S,5S)-3-(Benzyloxy)Carbonyl-3-Azabicyclo[3.2.1]Octane-2-Carboxylic Acid: A Comprehensive Overview
The compound rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid, with CAS No. 2580093-82-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex bicyclic structure and its potential applications in drug design and development. The molecule's unique stereochemistry and functional groups make it a valuable subject for both academic research and industrial applications.
Key structural features of rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid include a bicyclic framework with a nitrogen atom at the 3-position of the bicyclo[3.2.1]octane ring system. The benzyloxy carbonyl group attached to the nitrogen further enhances the molecule's functional diversity, making it a versatile building block for various chemical transformations. Recent studies have highlighted the importance of such bicyclic systems in mimicking natural product scaffolds, which are often found in bioactive compounds.
The synthesis of this compound involves a series of carefully designed reactions that ensure the correct stereochemistry and functional group placement. Researchers have employed methodologies such as ring-closing metathesis and stereoselective alkylation to construct the bicyclic core. The use of chiral auxiliaries and asymmetric catalysis has also been pivotal in achieving the desired stereochemical outcomes. These advancements in synthetic chemistry have significantly improved the efficiency and scalability of producing this compound.
From a pharmacological perspective, rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. Its ability to modulate key biological pathways makes it a candidate for further optimization into potent drug candidates. Recent studies have explored its potential as an inhibitor of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, where modulation of amyloid-beta production is critical.
The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable interactions with target proteins, suggesting that this molecule could serve as a template for designing more effective inhibitors. Additionally, pharmacokinetic modeling has provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug development.
Looking ahead, the continued exploration of rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid will undoubtedly contribute to advancements in medicinal chemistry and organic synthesis. Its unique structure and versatile functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents with improved efficacy and safety profiles.
2580093-82-7 (rac-(1R,2S,5S)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)